Cas no 914637-68-6 (5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid)

5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid structure

914637-68-6 structure

Product Name:5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid

CAS No:914637-68-6

MF:C₇H₈N₂O₂

MW:152.150621414185

CID:996430

PubChem ID:26967340

Update Time:2024-10-26

5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-3-carboxylic acid
- 6,7-Dihydro-5H-pyrrolo[1,2-a]-imidazole-3-carboxylic acid
- 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-3-carboxylic acid (ACI)
- 5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid
- DA-18090
- MFCD08235234
- 914637-68-6
- SY040304
- TS-02013
- 6,7-dihydro-5h-pyrrolo[1,2-a]imidazole-3-car-boxylic acid
- EN300-146347
- DTXSID00650367
- SCHEMBL10185310
- AT24396
- MDL： MFCD08235234
- Inchi： 1S/C7H8N2O2/c10-7(11)5-4-8-6-2-1-3-9(5)6/h4H,1-3H2,(H,10,11)
- InChI Key： GDAOCGTXUVDBOC-UHFFFAOYSA-N
- SMILES： O=C(C1N2CCCC2=NC=1)O

Computed Properties

Exact Mass: 152.05900
Monoisotopic Mass: 152.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 55.1Å²

Experimental Properties

PSA: 55.12000
LogP: 0.52750

5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid Security Information

Hazardous Material Identification：

5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	082961-1g	6,7-Dihydro-5H-pyrrolo[1,2-a]-imidazole-3-carboxylic acid	914637-68-6	97%	1g	20320CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	082961-1g	6,7-Dihydro-5H-pyrrolo[1,2-a]-imidazole-3-carboxylic acid	914637-68-6	97%	1g	20320.0CNY	2021-07-13
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD01476-5g	6,7-dihydro-5h-pyrrolo[1,2-a]imidazole-3-carboxylic Acid	914637-68-6	95%	5g	$1257	2023-09-07
Alichem	A069002567-1g	6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-3-carboxylic acid	914637-68-6	95%	1g	$1250.80	2023-08-31
Enamine	EN300-146347-0.05g	5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid	914637-68-6		0.05g	$402.0	2023-06-06
Enamine	EN300-146347-0.1g	5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid	914637-68-6		0.1g	$421.0	2023-06-06
Enamine	EN300-146347-0.25g	5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid	914637-68-6		0.25g	$441.0	2023-06-06
Enamine	EN300-146347-0.5g	5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid	914637-68-6		0.5g	$460.0	2023-06-06
Enamine	EN300-146347-1.0g	5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid	914637-68-6		1g	$479.0	2023-06-06
Enamine	EN300-146347-2.5g	5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid	914637-68-6		2.5g	$988.0	2023-06-06

5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid Production Method

Production Method 1

1551114-74-9

914637-68-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydrazine hydrate (1:1) Catalysts: Nickel Solvents: Water ; rt → 110 °C; 16 - 18 h, 100 - 110 °C
1.2 Reagents: Acetic acid Solvents: Water ; 3 h, pH 6

Reference

: Fused Imidazoles: I. Synthesis of 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole Derivatives

Kavina, M. A.; et al, Russian Journal of Organic Chemistry, 2018, 54(6), 901-911

Production Method 2

91417-91-3

914637-68-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; cooled; 16 h, 60 °C
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetone , Water ; 1 h, 25 - 30 °C
3.1 Reagents: Sodium hydroxide , Hydrazine hydrate (1:1) Catalysts: Nickel Solvents: Water ; rt → 110 °C; 16 - 18 h, 100 - 110 °C
3.2 Reagents: Acetic acid Solvents: Water ; 3 h, pH 6

Reference

: Fused Imidazoles: I. Synthesis of 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole Derivatives

Kavina, M. A.; et al, Russian Journal of Organic Chemistry, 2018, 54(6), 901-911

Production Method 3

1369362-09-3

914637-68-6

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetone , Water ; 1 h, 25 - 30 °C
2.1 Reagents: Sodium hydroxide , Hydrazine hydrate (1:1) Catalysts: Nickel Solvents: Water ; rt → 110 °C; 16 - 18 h, 100 - 110 °C
2.2 Reagents: Acetic acid Solvents: Water ; 3 h, pH 6

Reference

: Fused Imidazoles: I. Synthesis of 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole Derivatives

Kavina, M. A.; et al, Russian Journal of Organic Chemistry, 2018, 54(6), 901-911

Production Method 4

7491-74-9

914637-68-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; rt → 90 °C; 2 - 3 h, 60 - 90 °C
2.1 Reagents: Phosphorus oxychloride ; cooled; 16 h, 60 °C
3.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetone , Water ; 1 h, 25 - 30 °C
4.1 Reagents: Sodium hydroxide , Hydrazine hydrate (1:1) Catalysts: Nickel Solvents: Water ; rt → 110 °C; 16 - 18 h, 100 - 110 °C
4.2 Reagents: Acetic acid Solvents: Water ; 3 h, pH 6

Reference

: Fused Imidazoles: I. Synthesis of 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole Derivatives

Kavina, M. A.; et al, Russian Journal of Organic Chemistry, 2018, 54(6), 901-911